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Compound of Interest

Compound Name: Robinlin

Cat. No.: B1250724 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive guide for the preparation, storage, and use

of Robinlin stock solutions in cell culture applications. Adherence to these protocols is crucial

for ensuring experimental reproducibility and accuracy.

Compound Information
Robinlin is a novel bioactive homo-monoterpene isolated from Robinia pseudoacacia.[1]

Preliminary studies suggest it possesses biological activities, including potential cytotoxic and

antioxidant effects.[1][2]

Table 1: Physicochemical Properties of Robinlin
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Property Value Source

Molecular Formula C₁₁H₁₈O₃ PubChem[3]

Molecular Weight 198.26 g/mol PubChem[3]

Appearance Not specified (likely a solid) -

Purity >98% (recommended) General laboratory practice

Recommended Solvent Dimethyl sulfoxide (DMSO)
Inferred from extracts of the

source plant[2][4]

Storage of Solid
-20°C, desiccated, protected

from light
General laboratory practice

Stock Solution Storage
-20°C or -80°C in small

aliquots
General laboratory practice[5]

Solubility and Recommended Solvents
While specific solubility data for pure Robinlin is not widely available, extracts from its source

plant, Robinia pseudoacacia, have been successfully dissolved in dimethyl sulfoxide (DMSO).

[2][4] Therefore, DMSO is the recommended solvent for preparing high-concentration primary

stock solutions of Robinlin. It is crucial to use cell culture grade DMSO to avoid cytotoxicity

from impurities. The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, to minimize solvent-induced cellular stress.[6]

Table 2: Recommended Solvents for Robinlin
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Solvent Recommended Use Notes

DMSO Primary stock solution

Use cell culture grade. Final

concentration in media should

be ≤0.5%.[6]

Ethanol Alternative for primary stock

May be less effective for high

concentrations. Check

solubility.

PBS (pH 7.4) Not recommended for stock
Low solubility of organic

compounds is expected.

Cell Culture Media Working solutions
Prepare fresh by diluting the

stock solution.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Robinlin Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Robinlin, a common

starting concentration for in vitro studies.

Materials:

Robinlin (solid form)

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes (1.5 mL)

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Procedure:
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Calculate the required mass of Robinlin:

To prepare 1 mL of a 10 mM stock solution, use the following formula:

Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000 (mg/g)

Mass (mg) = 0.010 mol/L × 0.001 L × 198.26 g/mol × 1000 mg/g = 1.98 mg

Weighing Robinlin:

Tare a sterile, amber microcentrifuge tube on the analytical balance.

Carefully weigh 1.98 mg of Robinlin into the tared tube.

Dissolving Robinlin in DMSO:

Add 1 mL of cell culture grade DMSO to the microcentrifuge tube containing the weighed

Robinlin.

Close the tube tightly and vortex thoroughly until the solid is completely dissolved. A brief

sonication in a water bath may aid dissolution if necessary.

Visually inspect the solution to ensure no solid particles remain.

Storage and Aliquoting:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller volumes (e.g., 20 µL) in sterile, amber microcentrifuge tubes.

Label the aliquots clearly with the compound name ("Robinlin"), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C for long-term storage.

Protocol 2: Preparation of Working Solutions in Cell
Culture Medium
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This protocol outlines the dilution of the 10 mM Robinlin stock solution to the desired final

concentration for treating cells.

Materials:

10 mM Robinlin stock solution in DMSO

Pre-warmed complete cell culture medium

Sterile tubes for dilution

Pipettes and sterile, filtered pipette tips

Procedure:

Determine the final concentration and volume:

Decide on the final concentration(s) of Robinlin you want to test in your experiment (e.g.,

1 µM, 5 µM, 10 µM, 25 µM, 50 µM).

Calculate the required volume of stock solution:

Use the M1V1 = M2V2 formula, where:

M1 = Concentration of the stock solution (10 mM or 10,000 µM)

V1 = Volume of the stock solution to be added

M2 = Desired final concentration

V2 = Final volume of the cell culture medium

Example for 10 µM final concentration in 2 mL of medium:

(10,000 µM) × V1 = (10 µM) × (2 mL)

V1 = (10 µM × 2 mL) / 10,000 µM = 0.002 mL or 2 µL

Prepare the working solution:
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Add the calculated volume of the Robinlin stock solution to the final volume of pre-

warmed complete cell culture medium.

For the example above, add 2 µL of the 10 mM stock solution to 2 mL of medium.

Mix gently by pipetting up and down or by swirling the culture vessel.

Vehicle Control:

It is essential to include a vehicle control in your experiments.

Prepare a control by adding the same volume of DMSO (without Robinlin) to an

equivalent volume of cell culture medium. In the example above, this would be 2 µL of

DMSO in 2 mL of medium.

Treat the cells:

Remove the existing medium from your cells and replace it with the freshly prepared

medium containing the desired concentration of Robinlin or the vehicle control.

Visualizations
Experimental Workflow
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Workflow for preparing and using Robinlin solutions.
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Plausible Signaling Pathway: Antioxidant and Pro-
Apoptotic Effects
Given that extracts from Robinia pseudoacacia exhibit antioxidant properties and Robinlin has

shown bioactivity in cytotoxicity assays, a plausible mechanism of action involves the

modulation of cellular redox state and induction of apoptosis.
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Hypothesized Robinlin mechanism of action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Antioxidant Mechanism of Rutin on Hypoxia-Induced Pulmonary Arterial Cell Proliferation -
PMC [pmc.ncbi.nlm.nih.gov]

2. Antifungal and antioxidant activities of heartwood, bark, and leaf extracts of Robinia
pseudoacacia :: BioResources [bioresources.cnr.ncsu.edu]

3. Cytotoxicity of neolignans identified in Saururus chinensis towards human cancer cell lines
- PubMed [pubmed.ncbi.nlm.nih.gov]

4. Effect of Robinia pseudoacacia Leaf Extract on Interleukin-1β–mediated Tumor
Angiogenesis - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. CN104177463A - Method for extracting robinin from robinia pseudoacacia flowers -
Google Patents [patents.google.com]

To cite this document: BenchChem. [Application Notes and Protocols for Preparing Robinlin
Stock Solutions in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1250724#preparing-robinlin-stock-solutions-for-cell-
culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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